Cas no 1804434-83-0 (3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1804434-83-0
• MF: C₈H₆ClF₃INO₂
• MW: 367.49142408371
• CID: 4835348
• Update Time: 2025-11-06

3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO2/c1-15-7-4(2-9)6(5(13)3-14-7)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： GISCDBAKMQVMBA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CCl)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804434-83-0)

3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804434-83-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic rings known for their versatility in drug design and material science. The presence of functional groups such as chloromethyl, iodo, methoxy, and trifluoromethoxy makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and crop protection, where its unique structural features can be leveraged to develop novel bioactive agents.

The compound's CAS number 1804434-83-0 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure, characterized by the pyridine core and multiple substituents, offers a high degree of reactivity, enabling its use in cross-coupling reactions and other synthetic transformations. In recent years, the demand for halogenated pyridines like this one has surged due to their role in creating targeted therapies and advanced materials. For instance, the iodo group facilitates palladium-catalyzed couplings, a cornerstone of modern drug discovery.

From an industrial perspective, 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are exploring ways to minimize waste and energy consumption during its production. This aligns with broader trends in the chemical industry, where eco-friendly processes and atom economy are becoming critical metrics for success. Additionally, the compound's trifluoromethoxy group is of particular interest due to its ability to enhance the metabolic stability and bioavailability of drug candidates, a hot topic in pharmaceutical R&D.

In the realm of agrochemicals, this pyridine derivative is being investigated for its potential to act as a building block for next-generation pesticides and herbicides. The chloromethyl and iodo substituents provide reactive sites for further functionalization, allowing researchers to tailor the compound's properties for specific applications. Given the growing global focus on food security and sustainable agriculture, such innovations are highly sought after. Moreover, the compound's stability under various conditions makes it a reliable candidate for large-scale production.

For those searching for CAS 1804434-83-0 suppliers or 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine synthesis methods, it's essential to note that the compound is typically available through specialized chemical manufacturers and research laboratories. Its synthesis often involves multi-step procedures, including halogenation and etherification, which require expertise in organic chemistry. Researchers and industry professionals frequently seek detailed spectroscopic data (e.g., NMR, MS) and safety protocols to ensure proper handling and application.

In summary, 3-(Chloromethyl)-5-iodo-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1804434-83-0) represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted utility in drug development, material science, and agrochemical innovation underscores its importance in contemporary research. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.